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Compound of Interest

Compound Name: 2,5-Dibromofuran

Cat. No.: B110504

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for 2,5-Dibromofuran, a
heterocyclic organic compound utilized in various chemical syntheses, including the
development of pharmaceuticals and agrochemicals.[1] Due to its potential hazards, a
thorough understanding of its properties and handling requirements is essential for ensuring
laboratory safety.

Hazard Identification and Classification

2,5-Dibromofuran is classified as a hazardous substance. The following tables summarize its
GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification

Hazard Class Category
Acute toxicity, Oral 4
Skin irritation 2
Eye irritation 2
Specific target organ toxicity — single exposure 3

Source: ChemicalBook, Guidechem[2][3]
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Table 2: Hazard Statements and Pictograms

GHS Pictogram Signal Word Hazard Statement(s)

H302: Harmful if swallowed.[3]
[4] H315: Causes skin
) ] irritation.[3][4] H319: Causes
GHSO07 (Exclamation Mark) Warning ] o
serious eye irritation.[3][4]
H335: May cause respiratory

irritation.[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,5-Dibromofuran is crucial for safe
handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C4H2Br20[2]

Molecular Weight 225.87 g/mol [4]

Appearance Colorless to light yellow liquid[3]
Odor Strong, pungent[3]

Solubility Sparingly soluble in water[3]

Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to minimize exposure and prevent
accidents.

Handling

Experimental Protocol for Safe Handling:
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e Ventilation: Always handle 2,5-Dibromofuran in a well-ventilated area, preferably within a
chemical fume hood.[2]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[2]

o Hand Protection: Wear chemical-impermeable gloves.

o Body Protection: Wear suitable protective clothing to prevent skin contact.[2]
e Hygiene Measures:

o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.

o Remove contaminated clothing immediately and wash before reuse.

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools to prevent ignition.[2]

» Electrostatic Discharge: Take precautionary measures against static discharge. Ground and
bond containers and receiving equipment.[2]

Storage

Experimental Protocol for Safe Storage:
o Container: Store in a tightly closed container in a dry and cool place.[2]

 Inert Atmosphere: For long-term stability and to prevent degradation from oxidation, store
under an inert atmosphere (e.g., argon or nitrogen).[5]

 Light Protection: Protect from light by using an amber vial or by wrapping the container with
aluminum foil to prevent photodegradation.[5]
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o Temperature: For long-term storage, refrigeration at 2-8 °C is recommended to slow the rate
of decomposition.[5] Some sources also suggest storing in a freezer at under -20°C in an
inert atmosphere.[6]

e Incompatible Materials: Store away from strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these procedures.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ) ] i
artificial respiration and seek immediate medical
attention.[2]

Immediately remove all contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and seek

immediate medical attention.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[2]

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Specific Hazards: Vapors are heavier than air and may spread along floors, forming
explosive mixtures with air at elevated temperatures. Thermal decomposition can lead to the
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release of irritating gases and vapors, including carbon oxides and hydrogen bromide gas.[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]
Accidental Release Measures:

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and
remove all sources of ignition. Avoid breathing vapors, mist, or gas.[2]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

e Containment and Cleaning: Collect spillage with non-combustible absorbent material (e.g.,
sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal
according to local regulations. Use spark-proof tools and explosion-proof equipment.[2]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 2,5-Dibromofuran.
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Caption: Workflow for the safe handling of 2,5-Dibromofuran.
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Caption: Protocol for the long-term storage of 2,5-Dibromofuran.
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Caption: Logical flow for responding to emergencies involving 2,5-Dibromofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Dibromofuran: A Comprehensive Technical Guide to
Health and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110504#health-and-safety-information-for-2-5-
dibromofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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